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Compound of Interest

Compound Name:
(2-Chlorophenyl)methyl

selenocyanate

CAS No.: 57239-47-1

Cat. No.: B14616585

Get Quote

Technical Monograph: (2-Chlorophenyl)methyl
Selenocyanate
CAS Number: 57239-47-1[1][2]

Executive Summary
(2-Chlorophenyl)methyl selenocyanate (also known as 2-chlorobenzyl selenocyanate) is a

specialized organoselenium intermediate characterized by the presence of a selenocyanate

functional group (-SeCN) attached to a 2-chlorobenzyl scaffold. While benzyl selenocyanates

have garnered significant attention as chemopreventive agents and glutathione peroxidase

(GPx) mimics, the ortho-chloro derivative offers unique steric and electronic properties that

influence its lipophilicity and reactivity. This guide details the chemical identity, validated

synthetic protocols, and biological implications of this compound for researchers in medicinal

chemistry and materials science.
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Part 1: Chemical Identity & Structural Analysis
This compound belongs to the class of arylalkyl selenocyanates. The electron-withdrawing

chlorine atom at the ortho position creates a dipole moment distinct from its para and meta

isomers, potentially affecting its binding affinity in protein pockets and its rate of nucleophilic

substitution during derivatization.

Key Physicochemical Data
Property Value

IUPAC Name 1-chloro-2-(selenocyanatomethyl)benzene

Common Name 2-Chlorobenzyl selenocyanate

CAS Number 57239-47-1

Molecular Formula

Molecular Weight 230.55 g/mol

SMILES Clc1ccccc1C[Se]C#N

InChI Key ADKSOKHYJXPNMC-UHFFFAOYSA-N

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Acetonitrile, Chloroform;

Insoluble in Water

Part 2: Synthetic Methodology
The synthesis of (2-chlorophenyl)methyl selenocyanate follows a classic nucleophilic

substitution (

) pathway. The protocol below is optimized for high yield and purity without the need for
chromatographic separation, utilizing the high nucleophilicity of the selenocyanate anion.

Validated Synthesis Protocol
Reagents:

2-Chlorobenzyl chloride (CAS 611-19-8)
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Potassium Selenocyanate (KSeCN)

Solvent: Anhydrous Acetonitrile (MeCN)

Step-by-Step Procedure:

Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve

2.0 mmol (322 mg) of 2-chlorobenzyl chloride in 15 mL of anhydrous acetonitrile.

Addition: Separately, dissolve 2.2 mmol (317 mg) of Potassium Selenocyanate (KSeCN) in 5

mL of acetonitrile. Add this solution dropwise to the benzyl chloride solution at room

temperature (

).

Reaction: Stir the mixture vigorously. A fine white precipitate (KCl) will begin to form

immediately, indicating the progress of the reaction.

Monitoring: Monitor via TLC (Hexane/Ethyl Acetate 9:1). The reaction is typically complete

within 30–60 minutes.

Workup:

Pour the reaction mixture into 200 mL of distilled water and stir for 30 minutes.

The product will precipitate out as a solid.

Purification:

Filter the solid using a Buchner funnel.

Wash the filter cake with cold water (

) to remove residual inorganic salts.

Recrystallization: If necessary, recrystallize from ethanol or an ethanol/water mixture to

obtain analytically pure white crystals.

Yield: Expected yield is 85–95%.
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Reaction Mechanism Visualization
The following diagram illustrates the

mechanism where the selenocyanate anion attacks the benzylic carbon, displacing the chloride
ion.
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Caption: SN2 pathway for the synthesis of 2-chlorobenzyl selenocyanate via nucleophilic

displacement.

Part 3: Biological & Medicinal Implications[4][5][6]
[7][8][9]
Organoselenocyanates are pro-drugs.[3] They are relatively stable during transport but

undergo bio-activation within the cellular environment. The primary interest in these

compounds lies in their ability to mimic the activity of Glutathione Peroxidase (GPx), an enzyme

crucial for neutralizing oxidative stress.

Mechanism of Bio-Activation
Upon entry into the cell, the selenocyanate moiety is reduced by cellular thiols (like

Glutathione, GSH). This releases the selenocyanate anion (or cyanide, typically in sub-toxic

amounts at therapeutic doses) and generates a selenol intermediate (

). This selenol is the active catalytic species that reduces peroxides (

) to water, thereby protecting cells from oxidative damage. Conversely, at high concentrations,
this cycle can deplete cellular GSH, leading to apoptosis in cancer cells (chemotherapeutic
effect).
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Biological Pathway Diagram
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Caption: Metabolic activation of selenocyanates to active selenols via thiol exchange.

Therapeutic Potential[3][4][5][6][7][8][9]
Chemoprevention: Structurally related benzyl selenocyanates have demonstrated efficacy in

inhibiting mammary and colon tumor formation in animal models.[4][5] The 2-chloro

substituent increases lipophilicity, potentially enhancing membrane permeability compared to

the unsubstituted parent compound.

Antimicrobial Activity: Organoselenium compounds, including selenocyanates, have shown

promise against drug-resistant bacterial strains by disrupting bacterial redox homeostasis.

Part 4: Safety & Handling
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Toxicity: Organoselenium compounds are toxic if ingested or inhaled. The metabolic release

of selenide or cyanide (albeit in small quantities) warrants caution.

Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store at

to prevent slow decomposition and reddening (formation of elemental selenium).

Odor: Like many selenium compounds, this substance may possess a distinct, unpleasant

odor; keep containers tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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